BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Ethyl 2-furoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-furoate

Cat. No.: B1630389

Essential Safety and Handling Guide for Ethyl 2-
Furoate

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Ethyl 2-furoate, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is vital for ensuring a safe laboratory
environment.

Personal Protective Equipment (PPE)
When handling Ethyl 2-furoate, the use of appropriate personal protective equipment is
mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or full-face shields are essential to protect against
splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. It is
important to inspect gloves for any signs of degradation or puncture before use.

» Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary.
However, if vapors or dust are likely to be generated, a NIOSH-approved respirator with an
organic vapor cartridge or a type N95 (US) respirator is recommended.
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o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
splashing, a chemical-resistant apron should also be worn.

Quantitative Safety and Physical Data

A summary of the key quantitative data for Ethyl 2-furoate is provided in the table below for
easy reference.

Property Value

Molecular Formula C7HsOs

CAS Number 614-99-3

Melting Point 32-37 °C (89.6-98.6 °F)[1]

Boiling Point 196 °C (384.8 °F) at 760 mmHg[1]
Density 1.117 g/mL at 25 °C (77 °F)[1]
Flash Point 70 °C (158 °F)[2]

No specific occupational exposure limits (PEL,

TWA, REL, IDLH) have been established for
Occupational Exposure Limits Ethyl 2-furoate. It is recommended to handle it

in a well-ventilated area to minimize potential

exposure.

Operational and Disposal Plans
Handling Procedures

Safe handling of Ethyl 2-furoate is paramount to prevent accidents and exposure. The
following step-by-step procedures should be followed:

e Engineering Controls: Always handle Ethyl 2-furoate in a well-ventilated area, preferably
within a chemical fume hood, to minimize the inhalation of vapors.

o Personal Protective Equipment (PPE): Before handling, ensure that all required PPE (eye
protection, gloves, lab coat) is correctly worn.
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» Dispensing: When transferring or dispensing the chemical, do so carefully to avoid
splashing. Use appropriate tools such as a spatula for the solid form or a pipette for the
molten form.

o Heating: If heating is required, use a water bath or a heating mantle. Avoid open flames as
Ethyl 2-furoate is combustible.

o Storage: Store Ethyl 2-furoate in a tightly closed container in a cool, dry, and well-ventilated
area, away from heat and sources of ignition.

o Hygiene: After handling, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Ethyl 2-furoate and any contaminated materials is crucial to protect the
environment and comply with regulations.

o Waste Segregation: Unused Ethyl 2-furoate and any materials contaminated with it (e.qg.,
gloves, paper towels, pipette tips) should be collected in a designated, properly labeled
hazardous waste container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name "Ethyl 2-furoate”.

o Storage of Waste: Store the hazardous waste container in a designated, secure area, away
from incompatible materials.

o Disposal Method: The disposal of chemical waste must be handled by a certified hazardous
waste disposal company. Do not dispose of Ethyl 2-furoate down the drain or in regular
trash.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed containers can then be disposed of as
regular laboratory glass or plastic waste, depending on the material.

Emergency Procedures: Chemical Spill Response
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In the event of a spill, a clear and immediate response is necessary to mitigate any potential
hazards. The following workflow outlines the steps to be taken.

Ethyl 2-Furoate Spill Response Workflow

Immediate Actions

Evacuate the immediate area

Alert nearby personnel

Assess‘;he Spill

Identify the spilled substance
and assess the volume

\

Consult the Safety Data Sheet (SDS)

Containmer‘w; & Cleanup

Wear appropriate PPE

Contain the spill with absorbent material

Carefully collect the absorbed material

Place in a labeled hazardous waste container

Decontaminate the spill area

Dispose of waste through certified channels

Report the incident
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Caption: Workflow for handling an Ethyl 2-furoate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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